N-{4,4-difluorospiro[2.2]pentan-1-yl}benzamide
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Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{4,4-difluorospiro[2.2]pentan-1-yl}benzamide involves the reaction of 4,4-difluorocyclohexanone with benzoyl chloride, followed by reduction of the resulting benzoyl derivative to yield the target compound.", "Starting Materials": [ "4,4-difluorocyclohexanone", "benzoyl chloride", "sodium borohydride", "N,N-dimethylformamide", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 4,4-difluorocyclohexanone is reacted with benzoyl chloride in the presence of N,N-dimethylformamide to yield the benzoyl derivative.", "Step 2: The benzoyl derivative is reduced using sodium borohydride in the presence of hydrochloric acid to yield the target compound.", "Step 3: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or methanol.", "Step 4: The purified product is characterized using various spectroscopic techniques, such as NMR and IR spectroscopy." ] } | |
CAS RN |
2567503-51-7 |
Product Name |
N-{4,4-difluorospiro[2.2]pentan-1-yl}benzamide |
Molecular Formula |
C12H11F2NO |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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